Cas no 827015-93-0 (1H-Indole, 3-[1-[4-(2,6-dimethylphenyl)-1-piperidinyl]ethyl]-)

1H-Indole, 3-[1-[4-(2,6-dimethylphenyl)-1-piperidinyl]ethyl]- structure

827015-93-0 structure

Product name:1H-Indole, 3-[1-[4-(2,6-dimethylphenyl)-1-piperidinyl]ethyl]-

CAS No:827015-93-0

MF:C₂₃H₂₈N₂

MW:332.48182

CID:686857

PubChem ID:11461731

Chemical and Physical Properties
Related Products

1H-Indole, 3-[1-[4-(2,6-dimethylphenyl)-1-piperidinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Indole, 3-[1-[4-(2,6-dimethylphenyl)-1-piperidinyl]ethyl]-
- 3-[1-[4-(2,6-dimethylphenyl)piperidin-1-yl]ethyl]-1H-indole
- 827015-93-0
- DTXSID90466696
- SCHEMBL5421136
- Inchi： InChI=1S/C23H28N2/c1-16-7-6-8-17(2)23(16)19-11-13-25(14-12-19)18(3)21-15-24-22-10-5-4-9-20(21)22/h4-10,15,18-19,24H,11-14H2,1-3H3
- InChI Key： CKJGVEVDMNIREB-UHFFFAOYSA-N
- SMILES： CC1=C(C(=CC=C1)C)C2CCN(CC2)C(C)C3=CNC4=CC=CC=C43

Computed Properties

Exact Mass: 332.225248902g/mol
Monoisotopic Mass: 332.225248902g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 418
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 19Å²
XLogP3: 5.3

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